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A Comparative Analysis of the Boiling Points of Octane Isomers

This guide provides a comprehensive comparison of the boiling points of the 18 structural

isomers of octane (C₈H₁₈). The data presented is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis who require accurate

physical property data for these compounds. The relationship between molecular structure and

boiling point is elucidated, supported by experimental data and a detailed experimental protocol

for boiling point determination.

The Influence of Molecular Structure on Boiling
Point
Alkanes, such as octane and its isomers, are nonpolar molecules that exhibit weak

intermolecular van der Waals forces, specifically London dispersion forces. The strength of

these forces is primarily influenced by the surface area of the molecule. For isomers of a given

alkane, the boiling point is directly related to the degree of branching in the carbon chain.[1]

Generally, a more linear or less branched molecule has a larger surface area, leading to

stronger intermolecular attractions and, consequently, a higher boiling point.[1] Conversely, as

the degree of branching increases, the molecule becomes more compact and spherical,

reducing the surface area available for intermolecular contact. This results in weaker van der

Waals forces and a lower boiling point.[1] This trend is clearly observable in the experimental

data for octane isomers.
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Experimental Data: Boiling Points of Octane
Isomers
The following table summarizes the experimentally determined boiling points of the 18

structural isomers of octane.

Isomer No. Isomer Name Boiling Point (°C)

1 n-Octane 126

2 2-Methylheptane 118

3 3-Methylheptane 119

4 4-Methylheptane 118

5 2,2-Dimethylhexane 107

6 2,3-Dimethylhexane 116

7 2,4-Dimethylhexane 109

8 2,5-Dimethylhexane 109

9 3,3-Dimethylhexane 112

10 3,4-Dimethylhexane 118

11 3-Ethylhexane 119

12 2,2,3-Trimethylpentane 110

13 2,2,4-Trimethylpentane 99

14 2,3,3-Trimethylpentane 115

15 2,3,4-Trimethylpentane 114

16 3-Ethyl-2-methylpentane 116

17 3-Ethyl-3-methylpentane 118

18 2,2,3,3-Tetramethylbutane 107

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from publicly available chemical databases.

Experimental Protocol for Boiling Point
Determination
The boiling points of octane isomers can be accurately determined using a micro-scale boiling

point apparatus, a common and efficient method for small sample volumes.[2][3]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer (calibrated)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Sample of the octane isomer

Heating source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

Sample Preparation: A small amount (a few milliliters) of the purified octane isomer is placed

into the small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end submerged in the liquid.

Apparatus Assembly: The test tube is securely attached to the thermometer, ensuring the

sample and the thermometer bulb are at the same level. This assembly is then immersed in

the heating bath (Thiele tube).

Heating: The heating bath is gently and gradually heated. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.
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Observation: Upon further heating, the liquid will begin to vaporize, and a rapid and

continuous stream of bubbles will emerge from the capillary tube. The heating is continued

for a short period to ensure the air is completely replaced by the vapor of the substance.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool slowly. The point at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point. At this temperature, the vapor pressure of the

sample is equal to the atmospheric pressure.[4]

Pressure Correction: The atmospheric pressure should be recorded at the time of the

experiment, as boiling points are pressure-dependent. If the atmospheric pressure deviates

significantly from standard pressure (760 mmHg), a correction may be necessary.

Visualization of Structure-Property Relationship
The following diagram illustrates the general relationship between the degree of branching in

octane isomers and their corresponding boiling points. The isomers are grouped into categories

based on the number of branches in their carbon backbone.
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Caption: Relationship between branching and boiling point in octane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

